Cas no 717843-50-0 (3-Bromo-2-ethoxy-6-methylpyridine)

• Product Name: 3-Bromo-2-ethoxy-6-methylpyridine
• CAS No: 717843-50-0
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 558226
• PubChem ID: 21952601
• Update Time: 2025-06-09

3-Bromo-2-ethoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethoxy-6-methylpyridine
• Pyridine, 3-bromo-2-ethoxy-6-methyl- (9CI)
• Pyridine,3-bromo-2-ethoxy-6-methyl-
• SCHEMBL1841778
• 717843-50-0
• DTXSID00620666

• Inchi： 1S/C8H10BrNO/c1-3-11-8-7(9)5-4-6(2)10-8/h4-5H,3H2,1-2H3
• InChI Key： GGKRLDWLBSDKEH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N=C1OCC

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-Bromo-2-ethoxy-6-methylpyridine

Research Briefing on 3-Bromo-2-ethoxy-6-methylpyridine (CAS: 717843-50-0) in Chemical and Biomedical Applications

3-Bromo-2-ethoxy-6-methylpyridine (CAS: 717843-50-0) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and material science. This compound serves as a key intermediate in the development of various bioactive molecules, particularly in the synthesis of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In the context of drug discovery, 3-Bromo-2-ethoxy-6-methylpyridine has been utilized as a building block for the synthesis of novel compounds targeting cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The bromine moiety at the 3-position allows for further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the rapid diversification of chemical libraries for high-throughput screening.

From a methodological perspective, recent advancements in catalytic systems have improved the yield and selectivity of reactions involving 717843-50-0. For instance, the use of palladium nanoparticles supported on graphene oxide has been reported to enhance the efficiency of cross-coupling reactions, reducing catalyst loading and reaction times. These innovations are critical for scaling up production while maintaining cost-effectiveness in industrial settings.

The compound's physicochemical properties, including its stability under ambient conditions and solubility in common organic solvents, further contribute to its utility in laboratory and industrial applications. However, challenges remain in optimizing its synthetic routes to minimize byproducts and improve atom economy. Ongoing research aims to address these limitations through the development of greener catalytic systems and flow chemistry techniques.

In conclusion, 3-Bromo-2-ethoxy-6-methylpyridine (717843-50-0) represents a valuable scaffold in modern chemical and biomedical research. Its applications span from drug discovery to materials science, driven by its reactivity and versatility. Future studies are expected to explore its potential in emerging areas such as PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, further expanding its impact on the field.